(Z)-7-((diethylamino)methyl)-2-(3,4-dimethoxybenzylidene)-6-hydroxybenzofuran-3(2H)-one

• IUPAC Name: (2Z)-7-(diethylaminomethyl)-2-[(3,4-dimethoxyphenyl)methylidene]-6-hydroxy-1-benzofuran-3-one
• InChI: InChI=1S/C22H25NO5/c1-5-23(6-2)13-16-17(24)9-8-15-21(25)20(28-22(15)16)12-14-7-10-18(26-3)19(11-14)27-4/h7-12,24H,5-6,13H2,1-4H3/b20-12-
• InChI Key: RYSAFJSSOFUDPQ-NDENLUEZSA-N
• Canonical SMILES: CCN(CC)CC1=C(C=CC2=C1OC(=CC3=CC(=C(C=C3)OC)OC)C2=O)O
• Isomeric SMILES: CCN(CC)CC1=C(C=CC2=C1O/C(=C\C3=CC(=C(C=C3)OC)OC)/C2=O)O
• Molecular Formula: C22H25NO5
• Molecular Weight: 383.4 g/mol

Description

(Z)-7-((diethylamino)methyl)-2-(3,4-dimethoxybenzylidene)-6-hydroxybenzofuran-3(2H)-one is a useful research compound. Its molecular formula is C22H25NO5 and its molecular weight is 383.444. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research into similar chemical compounds often focuses on synthesis methods and their chemical properties. For example, the synthesis of novel derivatives as potential therapeutic agents or intermediates in organic synthesis is a common theme. Compounds with similar structural features have been synthesized and evaluated for their potential applications in medicinal chemistry and materials science. The study by Abu‐Hashem et al. (2020) on the synthesis of novel benzodifuranyl derivatives highlights the process of creating compounds with potential anti-inflammatory and analgesic properties, indicating a broad interest in the development of new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Applications in Biological Studies

Similar compounds have been explored for their biological activities, including their roles as anti-inflammatory, antimicrobial, and anticancer agents. The synthesis and biological evaluation of compounds reveal their potential therapeutic benefits. For example, compounds synthesized from similar structures have been assessed for their COX-1/COX-2 inhibitory activities, analgesic, and anti-inflammatory properties, as demonstrated by the work of Abu‐Hashem et al. (2020), indicating potential applications in drug development and pharmacological research.

Material Science and Sensing Applications

Research into compounds with similar molecular structures has also extended into material science and the development of chemical sensors. The creation and evaluation of chemosensors for metal ions, such as Cu²⁺ and Zn²⁺, demonstrate the utility of these compounds in environmental monitoring and analytical chemistry. Fegade et al. (2015) developed a fluorescent-based receptor for the selective detection of metal ions, showcasing the application of similar compounds in the design of molecular logic gates and sensing devices (Fegade, Sahoo, Singh, Singh, Attarde, & Kuwar, 2015).